Cas no 2418692-04-1 ({3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride)

• Product Name: {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride
• CAS No: 2418692-04-1
• MF: C₁₂H₁₄FIO₂SSi
• MW: 396.291738986969
• CID: 5677672
• PubChem ID: 165768503
• Update Time: 2025-05-23

{3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {3-iodo-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride
• 2418692-04-1
• EN300-26626281
• {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride

• Inchi： 1S/C12H14FIO2SSi/c1-18(2,3)5-4-10-6-11(8-12(14)7-10)9-17(13,15)16/h6-8H,9H2,1-3H3
• InChI Key： VYIGMSCIWTXTQP-UHFFFAOYSA-N
• SMILES： IC1C=C(C#C[Si](C)(C)C)C=C(C=1)CS(=O)(=O)F

Computed Properties

• Exact Mass: 395.95125g/mol
• Monoisotopic Mass: 395.95125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5Ų

Additional information on {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride

Introduction to {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride (CAS No. 2418692-04-1)

{3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride} is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number 2418692-04-1, is a versatile intermediate with potential applications in the development of novel therapeutic agents and advanced materials. Its unique structural features, including the presence of an iodo substituent and a trimethylsilyl ethynyl group, make it a valuable building block for various chemical transformations.

The molecular structure of {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride} consists of a phenyl ring substituted with an iodo atom at the 3-position and a 2-(trimethylsilyl)ethynyl group at the 5-position. The methanesulfonyl fluoride moiety further enhances its reactivity, making it suitable for nucleophilic substitution reactions. These characteristics have positioned this compound as a key intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical industry.

In recent years, there has been growing interest in the use of {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride} in medicinal chemistry due to its ability to participate in diverse chemical reactions. One of the most notable applications is in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The iodo and ethynyl groups provide handles for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

Moreover, the trimethylsilyl group in {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride} offers stability under various reaction conditions while also facilitating selective deprotection steps. This makes it an ideal candidate for multi-step synthetic routes where precise control over reaction outcomes is essential. The methanesulfonyl fluoride moiety is particularly useful for introducing fluorine atoms into drug candidates, which can improve metabolic stability and binding affinity to biological targets.

Recent advancements in cross-coupling reactions have further highlighted the utility of {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride}. For example, palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings have been employed to introduce aryl and alkyne groups, respectively, onto the phenyl ring. These reactions have enabled the construction of complex scaffolds with potential therapeutic benefits. Additionally, the compound has been used in Buchwald-Hartwig amination reactions to form C-N bonds with high efficiency, expanding its applicability in drug discovery.

The pharmaceutical industry has also explored the use of {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride} in the development of biologics and vaccines. Its structural features allow for easy conjugation with biomolecules, making it a valuable tool for creating targeted therapeutic agents. For instance, researchers have utilized this compound to synthesize peptide mimetics and carbohydrate-based drugs, which are critical for treating infectious diseases and autoimmune disorders.

In conclusion, {3-iodo-5-2-(trimethylsilyl)ethynylphenyl}methanesulfonyl fluoride (CAS No. 2418692-04-1) is a multifunctional organic compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural attributes enable participation in various chemical transformations, making it a cornerstone in the development of novel drug candidates and advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific innovation.